![molecular formula C13H9BrF2O B6150317 1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene CAS No. 1048358-75-3](/img/no-structure.png)
1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene
Overview
Description
“1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene” is a chemical compound with the CAS Number: 1048358-75-3 . It has a molecular weight of 299.11 . The IUPAC name for this compound is 1-(4-(bromomethyl)phenoxy)-2,3-difluorobenzene .
Molecular Structure Analysis
The InChI code for “1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene” is 1S/C13H9BrF2O/c14-8-9-4-6-10(7-5-9)17-12-3-1-2-11(15)13(12)16/h1-7H,8H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene involves the reaction of 4-(bromomethyl)phenol with 2,3-difluorobenzene in the presence of a base to form the desired product.", "Starting Materials": [ "4-(bromomethyl)phenol", "2,3-difluorobenzene", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add 4-(bromomethyl)phenol to a reaction flask", "Add 2,3-difluorobenzene to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a period of time", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product using techniques such as column chromatography or recrystallization" ] } | |
CAS RN |
1048358-75-3 |
Product Name |
1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene |
Molecular Formula |
C13H9BrF2O |
Molecular Weight |
299.1 |
Purity |
95 |
Origin of Product |
United States |
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